2-Methyl-1-(piperidin-4-yl)-2,3-dihydroindole

• IUPAC Name: 2-methyl-1-piperidin-4-yl-2,3-dihydroindole
• InChI: InChI=1S/C14H20N2/c1-11-10-12-4-2-3-5-14(12)16(11)13-6-8-15-9-7-13/h2-5,11,13,15H,6-10H2,1H3
• InChI Key: DFVAWHTZPQAMMS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C3CCNCC3
• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol

Description

• InChI : 1S/C9H19NO/c1-7(2)9(11)8-3-5-10-6-4-8/h7-11H,3-6H2,1-2H3

Molecular Structure Analysis

The molecular structure of 2-Methyl-1-(piperidin-4-yl)-2,3-dihydroindole consists of a piperidine ring fused with an indole moiety. The piperidine ring (hexahydropyridine) is an essential heterocyclic system, and its derivatives exhibit various pharmacophoric features .

Chemical Reactions Analysis

• Anticoagulant agents

Mechanism of Action

Target of Action

It’s known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry .

Mode of Action

It’s known that the mechanism includes two iridium(iii)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst . The first amination is intermolecular (hydroxyamine intermediate formation), and the second is intramolecular . Thus, two new C-N bonds are formed .

Biochemical Pathways

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .

Pharmacokinetics

The compound has a predicted density of 0921±006 g/cm3 and a predicted boiling point of 249.7±15.0 °C .

Result of Action

Piperidine derivatives have been evaluated for potential treatment of hiv .

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Methyl-1-(piperidin-4-yl)-2,3-dihydroindole is its potential therapeutic applications. This compound has been shown to exhibit promising pharmacological properties, making it a promising candidate for further research. However, there are also some limitations to working with this compound. It can be difficult to synthesize and purify, and it may not be suitable for all experimental models.

Future Directions

There are many potential future directions for research on 2-Methyl-1-(piperidin-4-yl)-2,3-dihydroindole. One area of interest is its potential use as an analgesic. Further research is needed to fully understand its mechanism of action and to determine its efficacy in treating pain in humans. Additionally, this compound may have potential applications in the treatment of psychiatric disorders, and further research is needed to explore this possibility. Finally, more work is needed to optimize the synthesis and purification of this compound, making it more accessible for further research.

Scientific Research Applications

2-Methyl-1-(piperidin-4-yl)-2,3-dihydroindole has been the subject of extensive research in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation. Additionally, this compound has been found to have antipsychotic effects, suggesting its potential use in the treatment of psychiatric disorders such as schizophrenia.